4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C18H20N6/c1-2-5-15(6-3-1)7-4-8-23-9-11-24(12-10-23)18-16-13-21-22-17(16)19-14-20-18/h1-7,13-14H,8-12H2,(H,19,20,21,22)/b7-4+
• InChI Key: KLTZMNQHTCEUEC-QPJJXVBHSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C3=NC=NC4=C3C=NN4
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C3=NC=NC4=C3C=NN4
• Molecular Formula: C18H20N6
• Molecular Weight: 320.4 g/mol

Description

4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound which has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or pathways involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that 4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine can have various biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes, such as DNA topoisomerase II and protein kinase C. It has also been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine in lab experiments is its potential to target multiple diseases. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine. One direction is to further investigate its mechanism of action and identify specific targets for its use in disease treatment. Another direction is to optimize its use in combination with other drugs for enhanced therapeutic effects. Additionally, more studies are needed to evaluate its toxicity and pharmacokinetics in vivo.

Synthesis Methods

The synthesis of 4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine involves a multi-step process. The starting material is 4-amino-1H-pyrazolo[3,4-d]pyrimidine, which is reacted with 4-bromo-1-benzylpiperazine to form 4-[4-(benzylpiperazin-1-yl)]-1H-pyrazolo[3,4-d]pyrimidine. This intermediate is then reacted with (E)-3-phenylprop-2-enyl bromide to form the final product.

Scientific Research Applications

4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's and Parkinson's disease research, it has been shown to have neuroprotective effects and improve cognitive function.